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Compound of Interest

Compound Name: Trilobatin 2"-acetate

Cat. No.: B015690

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for
Trilobatin 2"-acetate, a sweet dihydrochalcone-glucoside isolated from the leaves of
Lithocarpus pachyphyllus.[1][2] While a specific Safety Data Sheet (SDS) for Trilobatin 2"-
acetate is not readily available, this document synthesizes information from available
resources for related compounds and general laboratory safety protocols to ensure safe
handling and disposal.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is the correct and consistent use of
Personal Protective Equipment. Based on the hazards associated with the closely related
compound Trilobatin, which includes skin and eye irritation, the following PPE is recommended
when handling Trilobatin 2"-acetate.[3]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Nitrile or neoprene gloves are
recommended. Always inspect
) ) ) gloves for tears or punctures
Hand Protection Chemical-resistant gloves
before use. Change gloves
frequently and immediately if

contaminated.[4]

Must be worn at all times in the
o laboratory to protect against
) Safety glasses with side- )
Eye Protection ) splashes. Conforming to
shields or goggles
EN166 or NIOSH approved

standards.[5]

A flame-retardant lab coat that
Body Protection Laboratory coat fully covers the arms should be

worn.[4]

Recommended when handling
the powder outside of a
certified chemical fume hood

Respiratory Protection NIOSH-approved respirator or in the case of a spill. The
type of respirator will depend
on the potential exposure

concentration.[3][4][5]

Chemical and Physical Properties

Understanding the physical and chemical properties of Trilobatin 2"-acetate is crucial for safe
handling and storage.

Properties of Trilobatin 2"-acetate:
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Property Value

CAS Number 647853-82-5

Molecular Formula C23H26011

Molecular Weight 478.5 g/mol

Appearance Powder

Purity >98%

Solubility DMSO, Pyridir.1e, Methanol, Ethanol,
Chloroform, Dichloromethane

Storage Temperature -20°C or 2-8°C, protected from air and light

[Source:[6][7][8][9]]

Operational and Disposal Plans

Handling and Storage:

e Receiving: Upon receiving the product, gently shake the vial to ensure any compound that
may have adhered to the cap or neck during transportation settles at the bottom. For liquid
products, centrifuge at 200-500 RPM to gather the liquid at the bottom of the vial.[7][8]

o Preparation of Solutions: Whenever possible, prepare and use solutions on the same day. If
stock solutions are necessary, store them as aliquots in tightly sealed vials at -20°C. These
are generally usable for up to two weeks.[7] Before use, allow the product to equilibrate to
room temperature for at least one hour prior to opening the vial.[7]

» General Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3] Use only
outdoors or in a well-ventilated area.[3] Wash hands thoroughly after handling.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][7]
Recommended storage is at -20°C under an inert atmosphere for long-term stability.[6]
Short-term storage at 2-8°C is also acceptable.[7][9]

Disposal Plan:
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Proper disposal of Trilobatin 2"-acetate and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

e Solid Waste: Collect unused Trilobatin 2"-acetate and any contaminated solid materials
(e.g., gloves, paper towels, weighing paper) in a designated, leak-proof, and clearly labeled
hazardous waste container.

e Liquid Waste: Solutions containing Trilobatin 2"-acetate should be collected in a separate,
labeled hazardous waste container for chemical waste.

o Decontamination: Decontaminate all glassware and equipment that has come into contact
with the compound. A common method is to soak the items in a 10% bleach solution
overnight, which can oxidize organotin compounds to less toxic forms.[4] After soaking, rinse
thoroughly with water and wash with a laboratory detergent.[4]

e Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations.[3] Contact your institution's Environmental Health and Safety (EHS) department
for specific guidance.

Spill Response Workflow

In the event of a spill, a clear and immediate response is critical to ensure the safety of all
laboratory personnel.
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Immediate Assessment
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trilobatin-2-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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